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Compound of Interest

Compound Name: Thiophene-3-sulfonyl Chloride

Cat. No.: B1351042 Get Quote

For immediate reference, in case of a spill or exposure, consult the Safety Data Sheet (SDS)

and contact your institution's Environmental Health and Safety (EHS) department.

Thiophene-3-sulfonyl chloride is a corrosive and water-reactive compound, demanding

meticulous handling and disposal procedures to ensure the safety of laboratory personnel and

environmental integrity. This guide provides detailed protocols for the proper management and

disposal of this chemical, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before handling Thiophene-3-sulfonyl chloride, it is imperative to be familiar with its hazards.

This compound is classified as a corrosive solid that causes severe skin burns and eye

damage.[1][2][3] It reacts violently with water, liberating toxic gases, and is sensitive to

moisture.[1]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Thiophene-3-sulfonyl chloride. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield.[1]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) and protective clothing

to prevent skin exposure.[1]
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Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[1][4] If exposure limits are exceeded, a NIOSH/MSHA approved respirator is

necessary.[1]

Storage: Store Thiophene-3-sulfonyl chloride in a dry, cool, and well-ventilated place, away

from incompatible materials such as bases, strong oxidizing agents, strong acids, and water.[1]

The container should be kept tightly closed, and it is recommended to store it under nitrogen to

prevent contact with moisture.[1]

Step-by-Step Disposal Procedure
The disposal of Thiophene-3-sulfonyl chloride must be conducted in compliance with all

local, regional, and national hazardous waste regulations.[1][5]

Waste Identification and Segregation:

Label a dedicated, clean, and dry waste container as "Hazardous Waste: Thiophene-3-
sulfonyl Chloride, Corrosive, Water-Reactive."

Do not mix with other waste streams, especially aqueous waste.[5]

Containerization:

Use a container made of a material compatible with corrosive and water-reactive

substances. A high-density polyethylene (HDPE) or glass container with a secure, tightly-

fitting cap is recommended.

Ensure the container is clearly labeled with the full chemical name and associated hazard

symbols.

Collection of Waste:

Carefully transfer any unused Thiophene-3-sulfonyl chloride into the designated

hazardous waste container.

For cleaning contaminated labware (e.g., glassware), rinse with a small amount of an

inert, dry, organic solvent (e.g., acetone or ethanol) in a fume hood. The resulting solvent
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rinse should be collected in a separate, appropriately labeled hazardous waste container

for halogenated organic waste.

Crucially, do not use water to rinse contaminated equipment.

Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.

Do not use water to clean up the spill.[1]

For small spills, use an inert, dry absorbent material like sand or vermiculite.[4]

Carefully sweep up the absorbed material and place it in the designated hazardous waste

container.[1]

For large spills, contact your institution's EHS department immediately.

Final Disposal:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Arrange for pickup and disposal by a licensed hazardous waste disposal company.[1]

Provide them with a copy of the Safety Data Sheet.

Quantitative Data Summary
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Property Value Reference

Molecular Formula C4H3ClO2S2 [1][2]

Molecular Weight 182.65 g/mol [1][2]

Appearance Solid

Melting Point 44 °C [3]

Boiling Point 101-103 °C [3]

Flash Point 114 °C [3]

GHS Hazard Statements
H314: Causes severe skin

burns and eye damage
[2][3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Thiophene-3-sulfonyl Chloride.
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Caption: Disposal workflow for Thiophene-3-sulfonyl Chloride.
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Hazardous Decomposition Products
Upon thermal decomposition, Thiophene-3-sulfonyl chloride can release irritating and toxic

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), sulfur oxides,

chlorine, and hydrogen chloride gas.[1] This underscores the importance of avoiding heat and

fire sources in its storage and handling areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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